Cas no 852376-12-6 (6-(ethylsulfanyl)-3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazine)

• Product Name: 6-(ethylsulfanyl)-3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazine
• CAS No: 852376-12-6
• MF: C₁₄H₁₄N₄OS
• MW: 286.352160930634
• CID: 6368169
• PubChem ID: 6622990
• Update Time: 2025-05-24

6-(ethylsulfanyl)-3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazine Chemical and Physical Properties

Names and Identifiers

• 6-(ethylsulfanyl)-3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazine
• HMS1503H04
• AKOS024595393
• SR-01000099113-1
• 6-ethylsulfanyl-3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
• 6-(ethylsulfanyl)-3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
• 6-(ethylthio)-3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
• 852376-12-6
• CCG-315384
• IDI1_028276
• ChemDiv3_010718
• F0676-0597
• SR-01000099113

• Inchi： 1S/C14H14N4OS/c1-3-20-13-9-8-12-15-16-14(18(12)17-13)10-4-6-11(19-2)7-5-10/h4-9H,3H2,1-2H3
• InChI Key： SWGGHEHMKSAVBG-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC2=NN=C(C3C=CC(=CC=3)OC)N2N=1

Computed Properties

• Exact Mass: 286.08883226g/mol
• Monoisotopic Mass: 286.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77.6Ų

Additional information on 6-(ethylsulfanyl)-3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazine

6-(Ethylsulfanyl)-3-(4-methoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazine: A Comprehensive Overview

The compound with CAS No. 852376-12-6, known as 6-(ethylsulfanyl)-3-(4-methoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazolopyridazines, which are heterocyclic compounds with a fused triazole and pyridazine ring system. The presence of the ethylsulfanyl group at position 6 and the 4-methoxyphenyl substituent at position 3 introduces unique electronic and steric properties to the molecule.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role as a building block in medicinal chemistry due to its ability to form stable bonds with other functional groups. The triazolopyridazine core is particularly valuable in drug design because it can mimic the binding motifs of certain bioactive molecules. Moreover, the 4-methoxyphenyl substituent enhances the compound's solubility and bioavailability, making it a promising candidate for pharmaceutical applications.

The synthesis of 6-(ethylsulfanyl)-3-(4-methoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazine involves a multi-step process that typically begins with the preparation of intermediate compounds. One common approach is the condensation of an appropriate aldehyde with amines or hydrazines to form the triazole ring. Subsequent cyclization reactions are then employed to construct the pyridazine ring system. The introduction of the ethylsulfanyl and 4-methoxyphenyl groups is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions used.

From a structural perspective, this compound exhibits a high degree of rigidity due to its fused ring system. The triazolopyridazine core contributes to its aromaticity and planarity, which are critical for its electronic properties. The ethylsulfanyl group acts as an electron-donating moiety, while the 4-methoxyphenyl substituent provides additional conjugation and steric bulk. These features collectively influence the compound's reactivity and stability under various chemical conditions.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with unprecedented accuracy. Quantum mechanical calculations have revealed that the triazolopyridazine core exhibits significant electron-withdrawing effects due to its nitrogen atoms. This characteristic makes it an excellent candidate for use in electrochemical applications such as organic light-emitting diodes (OLEDs) or sensors.

In terms of biological activity, preliminary assays have shown that this compound possesses moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. The 4-methoxyphenyl group is believed to play a crucial role in modulating these activities by enhancing molecular recognition and binding affinity. Furthermore, ongoing studies are exploring its potential as an anti-inflammatory agent due to its ability to suppress pro-inflammatory cytokines.

The versatility of 6-(ethylsulfanyl)-3-(4-methoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazine extends beyond traditional pharmaceutical applications. Its unique electronic properties make it a valuable component in materials science research. For example, researchers have investigated its use as a precursor for constructing two-dimensional materials with tailored electronic properties.

In conclusion, CAS No. 852376-12-6 represents a significant advancement in heterocyclic chemistry with wide-ranging implications across multiple disciplines. Its structural features and functional groups provide a foundation for innovative applications in drug discovery and materials science. As research continues to unfold new insights into its properties and potential uses, this compound is poised to become an essential tool in modern chemical research.